Dimethoxylapigenin

• IUPAC Name: 5-hydroxy-7-methoxy-2-(4-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C17H14O5/c1-20-11-5-3-10(4-6-11)15-9-14(19)17-13(18)7-12(21-2)8-16(17)22-15/h3-9,18H,1-2H3
• InChI Key: LZERJKGWTQYMBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC)O
• Molecular Formula: C17H14O5
• DSSTOX Substance ID: DTXSID50199276
• Molecular Weight: 298.29 g/mol
• CAS RN: 5128-44-9

Description

• Apigenin 7,4’-dimethyl ether is a dimethoxyflavone and a derivative of apigenin.
• Its chemical formula is C₁₇H₁₄O₅ .
• The compound features two methoxy groups (OCH₃) at positions 7 and 4’ on the apigenin backbone.
• Apigenin dimethylether is found in various plant sources and exhibits interesting biological properties.

Scientific Research Applications

Chemistry: Apigenin dimethylether serves as a model compound for studying flavonoid chemistry.

Biology: It exhibits antioxidant properties and may impact cellular processes.

Medicine: Research explores its potential as an antidiabetic and antihyperlipidemic agent.

Industry: Applications include natural product synthesis and drug development.

Mechanism of Action

• Apigenin dimethylether’s effects involve interactions with cellular targets.
• It modulates oxidative stress , inflammation , and cell signaling pathways .
• Specific molecular targets include enzymes and receptors.

Biochemical Analysis

Biochemical Properties

7,4’-Di-O-methylapigenin has been shown to interact with various enzymes and proteins. It has been reported to inhibit monoamine oxidase B (MAO-B) but not MAO-A . It also inhibits p38α MAPK but not JNK3 . These interactions suggest that 7,4’-Di-O-methylapigenin may play a role in modulating enzymatic activity and protein function.

Cellular Effects

7,4’-Di-O-methylapigenin has been shown to influence various cellular processes. It inhibits the production of nitric oxide (NO) in LPS-stimulated RAW 264.7 macrophages . It also reduces the growth of C. albicans when used at a concentration of 45 µg/ml . These effects suggest that 7,4’-Di-O-methylapigenin can influence cell function and impact cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

The molecular mechanism of action of 7,4’-Di-O-methylapigenin involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For example, it inhibits the activity of MAO-B and p38α MAPK . It also inhibits the production of NO in LPS-stimulated RAW 264.7 macrophages .

Preparation Methods

• Synthetic routes for apigenin dimethylether involve methylation of apigenin.
• One common method is the O-methylation of apigenin using appropriate reagents (e.g., diazomethane or dimethyl sulfate).
• Industrial production methods may vary, but the synthetic approach remains consistent.

Chemical Reactions Analysis

• Apigenin dimethylether can undergo various reactions:

  Oxidation: It can be oxidized to form quinones or other derivatives.

  Reduction: Reduction of the carbonyl group can yield the corresponding alcohol.

  Substitution: Substitution reactions at the phenolic hydroxyl groups are possible.

• Common reagents include metal hydrides (e.g., sodium borohydride) and Lewis acids (e.g., AlCl₃).
• Major products depend on reaction conditions and substituents.

Comparison with Similar Compounds

• Apigenin dimethylether is unique due to its specific methylation pattern.
• Similar compounds include apigenin , genkwanin , and isorhoifolin .

• ChEBI:2769 - apigenin 7,4’-dimethyl ether
• Apigenin dimethylether | CAS# 5128-44-9 | MedKoo
• 普思生物 | 芹菜素-7,4′-二甲醚 | CAS:5128-44-9
• 芹菜素二甲醚 | 5128-44-9 - ChemicalBook

Synthesis routes and methods I

Procedure details

The desired 6-iodinated species was prepared in excellent yield with almost exclusive regioselectivity by exploiting the ortho-directing capabilities of thallium(I) salts in the iodination of phenols14 (Scheme 2). Selective demethylation of apigenin trimethyl ether (5b) in the 5-position may be accomplished with boron tribromide in an amount generally ranging between about 0.9 equiv and about 3.0 equiv, preferably about 1.1 equiv boron tribromide, to afford apigenin 7,4′-dimethyl ether (6). The reaction is generally carried out a temperature ranging between about −40° C. and about 50° C., preferably about 25° C., for a time period ranging between about 0.5 h and about 24 h, preferably about 5 h, in the presence of a suitable solvent such as methylene chloride, chloroform, benzene and toluene, preferably methylene chloride, until a thick precipitate is formed. The precipitate is then collected and recrystallized in a suitable solvent such as ethanol, methanol, ethyl acetate/hexane, preferably ethanol. If desired, other boron compounds such as boron trichloride may be used in place of boron tribromide29.

Synthesis routes and methods II

Procedure details

To a solution of 5b (10.0 g, 32.1 mmol) in 200 mL anhydrous CH2Cl2 was added dropwise a 1 M solution of BBr3 (35.3 mL, 35.3 mmol) over 15 min at room temperature with magnetic stirring. A thick yellow precipitate formed rapidly during the addition. After stirring 5 h, the reaction was quenched by adding 200 mL EtOH, and the solvent was then evaporated in vacuo. The yellow residue was triturated with 300 mL boiling 50% EtOH. After cooling to room temperature, the yellow solid was collected on a Büchner funnel, rinsed with 500 mL 50% EtOH and air dried. Recrystallization from 1.5 L EtOH provided 8.16 g (85.4%) of the title product as fine, pale-yellow needles; mp 176-177° C. (lit.25 mp 174-175° C.); 1H NMR (CDCl3) δ 3.88 (s, 3 H), 3.89 (s, 3 H), 6.36 (d, 1 H, J=2.1 Hz), 6.48 (d, 1 H, J=2.1 Hz), 6.57 (s, 1 H), 7.01 (d, 2 H, JAB=9.0 Hz), 7.84 (d, 2 H, JAB=9.0 Hz), 12.81 (s, 1 H); EI-MS m/z 298 (M+, 100). Anal. calcd for C17H14O5: C, 68.45; H, 4.73. Found: C, 68.25; H, 4.77.

Q & A

Q1: The research paper discusses the identification of various C-glycosylflavones in sugarcane. Can this LC-MS/MS technique be applied to identify the presence of sugar moieties in a dimethoxylapigenin derivative, specifically 7,4′-di-O-methylapigenin-8-C-arabinosyl-rhamnoside?

A1: Yes, the LC-MS/MS techniques described in the paper are highly applicable for identifying sugar moieties in a compound like 7,4′-di-O-methylapigenin-8-C-arabinosyl-rhamnoside. The research demonstrates that collision-induced dissociation (CID) MS/MS generates specific fragment ions indicative of different sugar molecules linked to C-glycosylflavones. [] Therefore, this method could be used to confirm the presence of arabinose and rhamnose attached to the this compound backbone. The researchers successfully identified seven previously unreported flavones in sugarcane, including 7,4′ di-O-methylapigenin-8-C-arabinosyl-rhamnoside, highlighting the method's effectiveness in characterizing similar compounds. []